Cas no 5823-12-1 (Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate)

• Product Name: Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate
• CAS No: 5823-12-1
• MF: C₈H₁₅Cl₂O₅P
• MW: 293.081462144852
• CID: 948206
• PubChem ID: 24864863
• Update Time: 2025-07-21

Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate Chemical and Physical Properties

Names and Identifiers

• triethyl 2,2-dichloro-2-phosphonoacetate
• 2,2-Dichlor-2-diaethylphosphonoessigsaeureaethylester
• 2-Diaethoxyphosphinyl-dichloressigsaeureaethylester
• Ethoxycarbonyldichlormethyl-phosphonsaeure-diethylester
• ethyl 2,2-dichloro-2-diethylphosphonoacetate
• triethyl 2,2-dichlorophosphonoacetate
• Triethyl dichloromethylphosphonoacetate
• triethyl dichlorophosphonoacetate
• SCHEMBL18956879
• Ethyl 2,2-dichloro-2-diethoxyphosphoryl-acetate
• TRIETHYL2,2-DICHLORO-2-PHOSPHONOACETATE
• Triethyl 2,2-dichloro-2-phosphonoacetate, 98%
• ETHYL 2,2-DICHLORO-2-(DIETHOXYPHOSPHORYL)ACETATE
• Diethyl dichloro(ethoxycarbonyl)methylphosphonate
• AKOS017343311
• MFCD00192517
• Dichloro-(diethoxy-phosphoryl)-acetic acid ethyl ester
• DTXSID60393920
• ethyl 2,2-dichloro-2-diethoxyphosphorylacetate
• SBB057702
• 5823-12-1
• Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate

• MDL： MFCD00192517
• Inchi： 1S/C8H15Cl2O5P/c1-4-13-7(11)8(9,10)16(12,14-5-2)15-6-3/h4-6H2,1-3H3
• InChI Key： PNIZABWIGNVQCB-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)(P(=O)(OCC)OCC)Cl

Computed Properties

• Exact Mass: 292.00300
• Monoisotopic Mass: 292.0034160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.289 g/mL at 25 °C(lit.)
• Boiling Point: 84-86 °C/0.01 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.456(lit.)
• PSA: 71.64000
• LogP: 2.94700
• Solubility: Not determined

Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate

Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate (CAS No. 5823-12-1): A Comprehensive Overview

Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate (CAS No. 5823-12-1) is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique molecular structure, featuring both phosphoryl and ester functional groups, makes it a versatile intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug development and agrochemical formulations.

The molecular formula of Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate is C₇H₁₁Cl₂O₆P, reflecting its complex composition. The presence of two chlorine atoms and two diethoxyphosphate groups contributes to its reactivity, making it a valuable building block in organic synthesis. Its applications span across multiple domains, including the development of novel pharmaceuticals and the optimization of existing agrochemicals.

In recent years, there has been a growing interest in the use of phosphorylated compounds as key intermediates in drug synthesis. The phosphoryl group in Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate plays a crucial role in forming ester linkages, which are essential for constructing complex biomolecules. This property has made it particularly useful in the synthesis of protease inhibitors and other enzyme-targeting agents.

One of the most compelling aspects of Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate is its role in the development of antiviral and anticancer agents. Researchers have leveraged its structural features to design molecules that can interact with viral proteases and inhibit their activity. For instance, derivatives of this compound have been investigated for their potential to disrupt the replication cycle of certain viruses by targeting critical enzymatic steps.

The agrochemical industry has also benefited from the versatility of Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate. Its ability to serve as a precursor for phosphonate-based compounds has led to the development of more effective herbicides and fungicides. These phosphonate derivatives exhibit enhanced stability and bioavailability, making them more efficient at controlling pests and diseases while minimizing environmental impact.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate. Catalytic processes have been developed that allow for more efficient and selective transformations of this compound into other valuable intermediates. These innovations have not only improved yield but also reduced the environmental footprint of synthetic routes.

The pharmaceutical industry continues to explore new applications for Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate in drug discovery. Its incorporation into libraries of compounds has led to the identification of novel lead structures with potential therapeutic activity. High-throughput screening methods have been employed to rapidly assess the biological activity of these derivatives, accelerating the drug development process.

In conclusion, Ethyl 2,2-Dichloro-2-diethoxyphosphorylacetate (CAS No. 5823-12-1) is a multifaceted compound with significant implications for both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further.